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Executive Summary

This guide provides a technical comparison between Acid Yellow 155 (representing the Acid
Milling dye class) and Reactive Yellow 84 (representing a-bromoacrylamide reactive dyes) for
wool coloration. While Acid Yellow 155 offers superior exhaustion rates and ease of
application in weakly acidic conditions, Reactive Yellow dyes demonstrate significantly higher
wet fastness due to covalent fixation. This analysis evaluates the thermodynamic efficiency,
fixation mechanics, and process protocols to assist researchers in selecting the optimal
chromophore for high-performance wool substrates.

Key Finding: Acid Yellow 155 is the preferred candidate for level dyeing of delicate wool
blends where migration is required. Reactive Yellow 84 is the definitive choice for "superwash"
wools requiring machine-wash standards (ISO 105-C06).

Scientific Foundation & Mechanisms[1]
The Substrate: Wool Keratin

Wool fiber is a protein complex (keratin) containing reactive amino acid side chains. The dyeing
efficiency depends on the availability of:

» Amine groups (-NHz): Protonated to -NHs* in acidic baths, acting as cationic sites for ionic
bonding.[1]
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» Nucleophilic sites (SH, NH2, OH): Targets for covalent bonding with reactive dyes.[1]

Mechanism of Action

e Acid Yellow 155 (Acid Milling Class): This dye functions primarily through lonic Bonding and
Hydrophobic Interactions. Being a milling dye, it possesses a larger molecular structure and
higher substantivity than leveling acid dyes. It aggregates within the fiber matrix, providing
good wet fastness, but relies on physical entrapment and salt linkages.

o Mechanism:[1][2][3][4]

» Reactive Yellow 84 (a-Bromoacrylamide Class): This dye utilizes a Nucleophilic
Substitution/Addition mechanism.[1] The reactive group (a-bromoacrylamide) forms a stable
covalent bond with the nucleophilic amino, thiol, or hydroxyl groups of the keratin fiber. This
bond is irreversible under standard washing conditions.

o Mechanism:[1][2][3][4]
[1]

Mechanistic Visualization

The following diagram contrasts the reversible ionic interaction of Acid Yellow 155 with the
permanent covalent fixation of Reactive Yellow 84.
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Caption: Mechanistic pathway comparison. Acid Yellow 155 relies on electrostatic salt
linkages, while Reactive Yellow 84 forms irreversible covalent bonds.[1]

Experimental Protocols

To ensure reproducibility, the following protocols use standard liquor ratios (1:20) and "On
Weight of Fiber" (OWF) calculations.[5]

Protocol A: Acid Yellow 155 (Milling Method)

Objective: Maximize exhaustion while maintaining levelness.
e Preparation: Scour wool at 40°C with 1 g/L non-ionic detergent. Rinse.[2][6][7]

e Dyebath Setup:
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o Dye: 2.0% OWF Acid Yellow 155.

o Auxiliaries: 1.0% OWF Leveling Agent (Amphoteric), 5% Sodium Sulfate (Glauber’s Salt).
[1]

o pH Control: Adjust to pH 5.5-6.0 using Acetic Acid.
e Dyeing Cycle:

o Start at 40°C.

o Raise temperature at 1°C/min to 98°C.

o Hold: Maintain boil (98°C) for 60 minutes.

e Wash-off: Cool to 70°C, drain. Rinse warm (50°C) then cold.

Protocol B: Reactive Yellow 84 (Reactive Method)

Objective: Maximize covalent fixation efficiency.
e Preparation: Scour wool (essential to remove grease blocking reactive sites).
e Dyebath Setup:

o Dye: 2.0% OWF Reactive Yellow 84.[5]

o Auxiliaries: 1.0% Albegal B (Levelling agent specific for wool reactives), 0.5% Sodium
Acetate.[1]

o pH Control: Adjust to pH 4.5-5.0 (Critical: Higher pH causes hydrolysis; lower pH reduces
reactivity).

» Dyeing Cycle:
o Start at 40°C.

o Raise temperature at 1°C/min to 98°C.
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o Hold: Maintain boil for 60—90 minutes (Reactive dyes require longer migration time).

o Optional: Add Ammonia (pH 8.5) at 80°C for 15 mins (Aftertreatment) to remove unfixed
dye, though modern wool reactives often skip this.[1]

o Wash-off: Rinse hot (80°C) to hydrolyze and remove unfixed dye, ensuring fastness.

Performance Analysis & Data

The following data summarizes the performance metrics based on standardized testing (ISO
105 series).

Comparative Performance Matrix
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Metric

Acid Yellow 155
(Milling)

Reactive Yellow 84

Analysis

Exhaustion Rate

High (90-95%)

Medium-High (85-
90%)

Acid dyes exhaust
more completely due
to high affinity;
reactive dyes leave
some hydrolyzed dye
in the bath.

Fixation Efficiency

N/A (lonic Association)

High (>90%)

Reactive dye forms
permanent bonds;
Acid dye is physically
bound.

Wash Fastness
(60°C)

Good (3-4)

Excellent (4-5)

Covalent bonds
prevent dye
desorption during hot
washing.[1]

Acid milling dyes often

have superior

Light Fastness Very Good (5-6) Good (5) N
chromophore stability
against UV.

Reactive dyes for
wool are designed

Leveling Properties Moderate Good with high migration

properties before

fixation.

Environmental Impact

Low COD in effluent

Moderate COD

Reactive hydrolysis
contributes to higher
Chemical Oxygen
Demand (COD) in

effluent.

Efficiency Workflow Diagram

This diagram illustrates the critical process control points where efficiency is determined.
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Wool Substrate Preparation
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Result: Reactive Yellow 84

Caption: Operational workflow comparison. Note the critical "Hot Wash-off" step for Reactive
dyes to ensure fastness.

Conclusion & Recommendations
For researchers developing wool-based textiles:
e Choose Acid Yellow 155 if your priority is color yield and processing simplicity. It is the

superior choice for yarns that will not be subjected to hot machine washing, such as dry-
clean-only luxury knitwear. Its high exhaustion reduces dye waste in the effluent.

e Choose Reactive Yellow 84 if your priority is product durability and wash fastness. For
"Superwash" treated wools or garments intended for frequent laundering, the covalent
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fixation is non-negotiable. The trade-off is a more energy-intensive wash-off process to
remove hydrolyzed dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. TW201224652A - Coloring composition, method for producing coloring composition,
colored pattern, color filter, color display element and method for producing color filter -
Google Patents [patents.google.com]

2. Dyeing Wool for Projects : 8 Steps - Instructables [instructables.com]
3. usitc.gov [usitc.gov]

4. knomadyarn.com [knomadyarn.com]

5. mdpi.com [mdpi.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. feltingandfiberstudio.com [feltingandfiberstudio.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://patents.google.com/patent/TW201224652A/en
https://patents.google.com/patent/TW201224652A/en
https://www.researchgate.net/publication/229543134_The_Dyeing_of_Wool_with_Reactive_Dyes
https://skychemi.com/what-are-acid-dyes/
https://patents.google.com/patent/TW201224652A/en
https://www.researchgate.net/publication/229543134_The_Dyeing_of_Wool_with_Reactive_Dyes
https://patents.google.com/patent/TW201224652A/en
https://skychemi.com/what-are-acid-dyes/
https://www.researchgate.net/publication/229543134_The_Dyeing_of_Wool_with_Reactive_Dyes
https://skychemi.com/what-are-acid-dyes/
https://patents.google.com/patent/TW201224652A/en
https://cleanfax.com/understanding-wool-and-dyes/
https://patents.google.com/patent/TW201224652A/en
https://www.benchchem.com/product/b1172560?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/TW201224652A/en
https://patents.google.com/patent/TW201224652A/en
https://patents.google.com/patent/TW201224652A/en
https://www.instructables.com/Dyeing-wool-for-projects/
https://www.usitc.gov/publications/other/pub1163.pdf
https://www.knomadyarn.com/blogs/blog/dyeing-soleil-wool-cotton-blend-acid-vs-fiber-reactive-dyes
https://www.mdpi.com/2071-1050/15/9/7467?type=check_update&version=1
https://pdf.benchchem.com/1585/A_Comparative_Performance_Analysis_of_Reactive_Yellow_Dyes_RY17_vs_RY1_and_RY84.pdf
https://feltingandfiberstudio.com/2012/07/03/fiber-reactive-vs-acid-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

8. researchgate.net [researchgate.net]

9. skychemi.com [skychemi.com]

10. cleanfax.com [cleanfax.com]

To cite this document: BenchChem. [Comparative Technical Guide: Acid Yellow 155 vs.
Reactive Yellow Dyes for Wool]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172560#acid-yellow-155-vs-reactive-yellow-dyes-
for-wool-dyeing-efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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